1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

• Molecular Formula: C6H7ClN2O4S
• Molecular Weight: 238.65 g/mol
• IUPAC Name: 1-ethyl-2,4-dioxopyrimidine-5-sulfonyl chloride
• InChI: InChI=1S/C6H7ClN2O4S/c1-2-9-3-4(14(7,12)13)5(10)8-6(9)11/h3H,2H2,1H3,(H,8,10,11)
• InChI Key: UWKBVQJCMCCMSV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)NC1=O)S(=O)(=O)Cl

Description

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride is a sulfonyl chloride derivative of a tetrahydropyrimidine scaffold, primarily utilized as a pharmaceutical intermediate. Its structure features an ethyl substituent at the N1 position, two oxo groups at C2 and C4, and a reactive sulfonyl chloride group at C5. This compound’s reactivity makes it valuable for synthesizing sulfonamide derivatives, which are critical in drug discovery.

Preparation Methods

The synthesis of 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride typically involves the reaction of 1-ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine with chlorosulfonic acid. The reaction is carried out under controlled conditions to ensure the selective formation of the sulfonyl chloride group. Industrial production methods may involve the use of automated reactors and continuous flow systems to enhance efficiency and yield .

Chemical Reactions Analysis

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonate, and sulfonothioate derivatives, respectively.

Oxidation and Reduction: The compound can undergo oxidation to form sulfonic acid derivatives or reduction to form sulfinic acid derivatives.

Hydrolysis: In the presence of water, the sulfonyl chloride group can hydrolyze to form the corresponding sulfonic acid.

Common reagents used in these reactions include bases (e.g., sodium hydroxide), reducing agents (e.g., sodium borohydride), and oxidizing agents (e.g., hydrogen peroxide). The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride has several scientific research applications:

Pharmaceuticals: It is used as an intermediate in the synthesis of various pharmaceutical compounds, including antiviral and anticancer agents.

Biochemistry: The compound is employed in the study of enzyme inhibitors and as a building block for the synthesis of biologically active molecules.

Industrial Chemistry: It is used in the production of specialty chemicals and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride involves its ability to react with nucleophiles, leading to the formation of various derivatives. These derivatives can interact with specific molecular targets, such as enzymes or receptors, to exert their biological effects. The pathways involved depend on the specific application and the nature of the derivative formed .

Comparison with Similar Compounds

Table 1. Comparative Properties of Pyrimidine-Sulfonyl Chloride Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents	Purity	Key Properties
2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride	28485-18-9	C₄H₃ClN₂O₄S	210.59	None	97%	Moisture-sensitive; incompatible with bases
1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride	1339140-89-4	C₅H₅ClN₂O₄S	224.63	N1-methyl	High	Improved stability vs. unsubstituted analog
1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (Target)	Not provided	C₆H₇ClN₂O₄S	238.65*	N1-ethyl	–	Hypothesized intermediate reactivity/stability balance
1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride	1341538-76-8	C₁₀H₁₅ClN₂O₄S	294.75	N1-hexyl	–	High lipophilicity; potential for lipid-soluble formulations
1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride	124788-36-9	C₆H₇ClN₂O₄S	238.65	N1-methyl, N3-methyl	–	Requires 2–8°C storage; moderate steric hindrance

*Estimated based on structural analogy.

Research Findings and Stability Considerations

• Hydrolytic Stability : Alkyl substituents reduce moisture sensitivity. For example, the unsubstituted compound degrades rapidly in humid conditions, whereas methyl and ethyl analogs show slower hydrolysis .
• Thermal Stability : The 1,3-dimethyl variant’s low storage temperature requirement suggests thermal instability, possibly due to strain from dual methyl groups .
• Toxicity : The 1,3-dimethyl compound carries hazard statement H314 (causes severe skin burns), highlighting the need for careful handling .

Biological Activity

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride, a compound belonging to the class of pyrimidine derivatives, has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

• Chemical Formula : C₇H₈ClN₂O₄S
• Molecular Weight : 238.65 g/mol
• CAS Number : 1242281-85-1
• IUPAC Name : 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

Anticancer Activity

Research indicates that compounds similar to 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine derivatives exhibit significant anticancer properties. For instance:

• Mechanism of Action : These compounds often act by inhibiting key enzymes involved in cancer cell proliferation and survival. They may interfere with DNA synthesis or repair mechanisms.
• Case Study : A study involving derivatives of this compound showed promising results against various cancer cell lines such as MCF-7 (breast cancer) and HT-29 (colon cancer), with IC₅₀ values indicating potent cytotoxicity .

Antimicrobial Activity

The sulfonamide group present in the compound is known for its antimicrobial properties:

• Mechanism : The inhibition of folic acid synthesis in bacteria is a well-documented pathway through which sulfonamides exert their effects.
• Case Study : Related compounds have shown efficacy against Mycobacterium tuberculosis with minimum inhibitory concentrations (MIC) as low as 3.12 µg/mL .

Synthesis Methods

The synthesis of 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine derivatives typically involves multi-step reactions including cyclization and sulfonation processes. The Bucherer–Bergs reaction is one notable method that has been adapted for synthesizing related compounds .

In Vitro Studies

In vitro studies have demonstrated the following:

Compound	Cell Line	IC₅₀ (µM)
1-Ethyl-2,4-dioxo derivative	MCF-7	17
1-Ethyl derivative	HT-29	9

These studies suggest that modifications to the core structure can enhance biological activity significantly.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of these compounds. Variations in substituents on the pyrimidine ring have been shown to affect potency and selectivity against different biological targets.